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molecular formula C8H6F2OS B1359144 3,5-Difluoro-4-(methylthio)benzaldehyde CAS No. 473299-49-9

3,5-Difluoro-4-(methylthio)benzaldehyde

Cat. No. B1359144
CAS RN: 473299-49-9
M. Wt: 188.2 g/mol
InChI Key: PGMIRFQOAYOMFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09006228B2

Procedure details

Sodium borohydride (25 mg, 0.66 mmol) was added to a 0° C. slurry of the product of step A (124 mg, 0.659 mmol) in methanol (4.39 mL). After 30 min the reaction mixture was warmed to room temperature, and at 1.5 h the reaction was diluted with DCM and quenched with 0.1 N HCl. The aqueous was extracted with DCM (2×) and then washed with saturated aqueous NaCl (1×). The combined organic layer was dried over Na2SO4, filtered and evaporated in vacuo to yield the title compound. 1H NMR (500 MHz, CDCl3) δ 6.81 (d, J 7.5 Hz, 2H), 4.55 (s, 2H), 3.23 (s, 1H), 2.37 (s, 3H).
Name
Sodium borohydride
Quantity
25 mg
Type
reactant
Reaction Step One
Name
product
Quantity
124 mg
Type
reactant
Reaction Step One
Name
methanol
Quantity
4.39 mL
Type
solvent
Reaction Step One
Name
DCM
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[BH4-].[Na+].[F:3][C:4]1[CH:5]=[C:6]([CH:9]=[C:10]([F:14])[C:11]=1[S:12][CH3:13])[CH:7]=[O:8]>CO.C(Cl)Cl>[F:14][C:10]1[CH:9]=[C:6]([CH2:7][OH:8])[CH:5]=[C:4]([F:3])[C:11]=1[S:12][CH3:13] |f:0.1|

Inputs

Step One
Name
Sodium borohydride
Quantity
25 mg
Type
reactant
Smiles
[BH4-].[Na+]
Name
product
Quantity
124 mg
Type
reactant
Smiles
FC=1C=C(C=O)C=C(C1SC)F
Name
methanol
Quantity
4.39 mL
Type
solvent
Smiles
CO
Step Two
Name
DCM
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
quenched with 0.1 N HCl
EXTRACTION
Type
EXTRACTION
Details
The aqueous was extracted with DCM (2×)
WASH
Type
WASH
Details
washed with saturated aqueous NaCl (1×)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic layer was dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated in vacuo

Outcomes

Product
Name
title compound
Type
product
Smiles
FC=1C=C(C=C(C1SC)F)CO

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.